Cas no 112709-73-6 (Butanoic acid, 2,3-dihydroxy-, methyl ester, (2R,3R)-)

• Product Name: Butanoic acid, 2,3-dihydroxy-, methyl ester, (2R,3R)-
• CAS No: 112709-73-6
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 1200205
• PubChem ID: 71355565
• Update Time: 2025-04-20

Butanoic acid, 2,3-dihydroxy-, methyl ester, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,3-dihydroxy-, methyl ester, (2R,3R)-
• CS-0530305
• (2R,3R)-Methyl 2,3-dihydroxybutanoate
• Methyl (2R,3R)-2,3-dihydroxybutanoate
• SCHEMBL14932566
• 112709-73-6

• Inchi： 1S/C5H10O4/c1-3(6)4(7)5(8)9-2/h3-4,6-7H,1-2H3/t3-,4-/m1/s1
• InChI Key： WSWXGWWRXBEESI-QWWZWVQMSA-N
• SMILES： O[C@H](C)[C@H](C(=O)OC)O

Computed Properties

• Exact Mass: 134.0579
• Monoisotopic Mass: 134.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives